![molecular formula C17H13ClN4OS B1209911 2-(1-Benzimidazolylmethyl)-5-[(4-chlorophenyl)methylthio]-1,3,4-oxadiazole](/img/structure/B1209911.png)
2-(1-Benzimidazolylmethyl)-5-[(4-chlorophenyl)methylthio]-1,3,4-oxadiazole
Overview
Description
2-(1-benzimidazolylmethyl)-5-[(4-chlorophenyl)methylthio]-1,3,4-oxadiazole is a member of benzimidazoles.
Scientific Research Applications
Antioxidant Properties
Research has demonstrated that certain 1,3,4-oxadiazoles bearing a benzimidazole moiety exhibit significant antioxidant properties. For instance, 2-[(2-(4-chlorophenyl)-1H-benzo[d]imidazole-1-yl)methyl]-5-(4-fluorophenyl)-1,3,4-oxadiazole was found to be highly active in in vitro systems assessing lipid peroxidation inhibition, microsomal ethoxyresorufin O-deethylase activity, and DPPH radical scavenger effects (Kerimov et al., 2012). Additionally, some novel N-Phenyl-5-[(2-phenylbenzimidazol-1-yl)methyl]-1,3,4-oxadiazol-2-amines showed significant antioxidant properties and radical scavenging activities in hepatic microsomal systems (Ayhan-Kılcıgil et al., 2014).
α-Glucosidase Inhibitory and Antioxidant Activities
Some derivatives of 2-[(3,4-dichlorophenyl)methyl]-1H-benzimidazole, incorporating 1,3,4-oxadiazole, demonstrated potent α-glucosidase inhibitory activities, with IC50 values comparable to the standard α-glucosidase inhibitor acarbose. These compounds also exhibited antioxidant activity in various in vitro assays, including CUPRAC and FRAP assays, as well as ABTS radical scavenging activities (Menteşe et al., 2020).
Antimicrobial Activity
Compounds containing the 1,3,4-oxadiazole or 1,2,4-triazole heterocycle, which include 2-methylbenzimidazole derivatives, have been tested for antimicrobial activity against bacteria, mold, and yeast. These compounds demonstrated promising results in inhibiting microbial growth (Tien et al., 2016).
Anticancer Evaluation
Several studies have evaluated the anticancer properties of 1,3,4-oxadiazole derivatives containing benzimidazole. For example, certain compounds synthesized from Schiff base of corresponding hydrazides showed activity against breast cancer and other cancer cell lines (Salahuddin et al., 2014). Another study focused on substituted 5(6)-(2-methylbenzimidazol-5-yl) - 1,3,4-oxadiazoles, demonstrating their influence on antitumor activity against breast and lung cancer cell lines (Galal et al., 2010).
properties
Product Name |
2-(1-Benzimidazolylmethyl)-5-[(4-chlorophenyl)methylthio]-1,3,4-oxadiazole |
|---|---|
Molecular Formula |
C17H13ClN4OS |
Molecular Weight |
356.8 g/mol |
IUPAC Name |
2-(benzimidazol-1-ylmethyl)-5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-oxadiazole |
InChI |
InChI=1S/C17H13ClN4OS/c18-13-7-5-12(6-8-13)10-24-17-21-20-16(23-17)9-22-11-19-14-3-1-2-4-15(14)22/h1-8,11H,9-10H2 |
InChI Key |
WKLPJFOCHXMHHO-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=CN2CC3=NN=C(O3)SCC4=CC=C(C=C4)Cl |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC3=NN=C(O3)SCC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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